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Compound of Interest

Compound Name: Cholesteryl oleyl carbonate

Cat. No.: B092303 Get Quote

Cholesteryl oleyl carbonate (COC) is a cholesterol-based ester that has garnered significant

interest within the scientific community, particularly for its unique liquid crystalline properties.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, synthesis, and applications, with a focus on its relevance to

researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers
Cholesteryl oleyl carbonate is the carbonate ester of cholesterol and oleyl alcohol.[1] Its

structure consists of the rigid cholesterol steroid nucleus attached to a long, flexible oleyl chain

via a carbonate linkage. This combination of a rigid core and a flexible tail is responsible for its

liquid crystalline behavior.

Key chemical identifiers for cholesteryl oleyl carbonate are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b092303?utm_src=pdf-interest
https://www.benchchem.com/product/b092303?utm_src=pdf-body
https://www.benchchem.com/product/b092303?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cholesteryl_oleyl_carbonate
https://www.benchchem.com/product/b092303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 17110-51-9[1][2][3]

Molecular Formula C₄₆H₈₀O₃[3][4]

Molecular Weight 681.13 g/mol [3]

InChI

1S/C46H80O3/c1-7-8-9-10-11-12-13-14-15-16-

17-18-19-20-21-22-34-48-44(47)49-39-30-32-

45(5)38(35-39)26-27-40-42-29-28-41(37(4)25-

23-24-36(2)3)46(42,6)33-31-43(40)45/h14-

15,26,36-37,39-43H,7-13,16-25,27-35H2,1-

6H3/b15-

14-/t37-,39+,40+,41-,42+,43+,45+,46-/m1/s1[1]

[4]

InChI Key XMPIMLRYNVGZIA-TZOMHRFMSA-N[1][4]

SMILES

CCCCCCCC\C=C/CCCCCCCCOC(=O)O[C@H]

1CC[C@]2(C)[C@H]3CC[C@]4(C)--INVALID-

LINK----INVALID-LINK--CCCC(C)C

Physicochemical and Thermal Properties
Cholesteryl oleyl carbonate is a soft, crystalline material that exhibits thermotropic liquid

crystal behavior, meaning its phase transitions are dependent on temperature.[1] It forms

cholesteric liquid crystals with a helical structure.[1] This property is central to many of its

applications.

Property Value

Melting Point ~20 °C[1][5][6]

Optical Activity ([α]27/D) -22° (c = 2 in chloroform)

Phase Transition (Heating)
Smectic → Cholesteric at 18.3°C; Cholesteric →

Isotropic at 37.5°C[7]

Phase Transition (Cooling)
Isotropic → Cholesteric at 35.1°C; Cholesteric

→ Smectic at 15.8°C[7]
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Experimental Protocols
Synthesis of Cholesteryl Oleyl Carbonate
A common method for the synthesis of cholesteryl oleyl carbonate is the esterification of

cholesterol with oleyl alcohol using a carbonylating agent.[7] A detailed experimental protocol is

described below.

Reactants:

Cholesteryl chloroformate (1.0 molar equivalent)

Oleyl alcohol (1.2 molar equivalents)

Pyridine (1.5 equivalents)

Anhydrous Benzene (solvent)

Procedure:

Dissolve cholesteryl chloroformate and oleyl alcohol in anhydrous benzene in a reaction

vessel.

Cool the reaction mixture to 0°C using an ice bath.

Slowly add pyridine to the mixture. Pyridine acts as a catalyst and neutralizes the HCl

byproduct.[7]

Allow the reaction to proceed for 24 hours under a nitrogen atmosphere to prevent side

reactions.[7]

After the reaction is complete, the product can be purified using techniques such as column

chromatography.

Characterization:

Thin-Layer Chromatography (TLC): To assess the purity of the synthesized compound.[7]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the formation of the ester

bond.[7]

Mass Spectrometry (MS): To validate the molecular weight of the final product.[7]

Applications in Research and Drug Development
The unique properties of cholesteryl oleyl carbonate make it a versatile material for various

applications.

Thermochromic Liquid Crystals
Due to its temperature-sensitive phase transitions, which result in color changes, COC is a key

component in thermochromic liquid crystal mixtures.[1][8] These materials are used in

applications such as thermometers and mood rings.[7]

Drug Delivery Systems
Cholesterol and its derivatives are increasingly being investigated for their potential in drug

delivery systems.[9] The amphiphilic nature of these molecules allows for the encapsulation of

hydrophobic drugs, enhancing their solubility and bioavailability.[9] While cholesteryl oleyl
carbonate itself is not a standalone drug delivery vehicle, its properties make it a valuable

component in more complex formulations like nanoparticles and liposomes.[9] The cholesterol

moiety can interact with cell membranes, potentially facilitating cellular uptake of the

encapsulated therapeutic agent.[10]

Below is a conceptual workflow illustrating the incorporation of cholesteryl oleyl carbonate
into a lipid-based drug delivery system.
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Caption: Workflow for Lipid Nanoparticle Drug Delivery.

The following diagram illustrates the chemical structure of cholesteryl oleyl carbonate.

Caption: Chemical Structure of Cholesteryl Oleyl Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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